2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone
Overview
Description
“2’,4’-Dimethyl-3-(3,4-dimethylphenyl)propiophenone” is a chemical compound with the CAS Number: 898779-35-6 . It has a molecular weight of 266.38 and its IUPAC name is 1-(2,4-dimethylphenyl)-3-(3,4-dimethylphenyl)-1-propanone .
Molecular Structure Analysis
The InChI code for “2’,4’-Dimethyl-3-(3,4-dimethylphenyl)propiophenone” is 1S/C19H22O/c1-13-5-9-18(16(4)11-13)19(20)10-8-17-7-6-14(2)15(3)12-17/h5-7,9,11-12H,8,10H2,1-4H3 . This code provides a specific representation of the molecular structure of the compound.Scientific Research Applications
Chemical Synthesis and Reactions
One area of research related to 2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone involves its use in chemical synthesis and reactions. For instance, Fischer, Greig, and Röderer (1975) explored the nitration of related compounds like 3,4-dimethylacetophenone and 3,4-dimethylbenzophenone. They discovered that these processes yield various products, including different nitro derivatives, which are essential for understanding the chemical properties and potential applications of these compounds (Fischer, Greig, & Röderer, 1975).
Electrosynthesis
In the field of electrosynthesis, Lyalin, Kashparov, and Petrosyan (2006) conducted research on the propiophenone reduction in dimethylformamide. Their study focused on optimizing process parameters for the electrosynthesis of 3,4-diphenylhexane-3,4-diol, a chemical process that could potentially be relevant for compounds similar to 2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone (Lyalin, Kashparov, & Petrosyan, 2006).
Organic Chemistry and Crystallography
In organic chemistry and crystallography, studies like those conducted by Asiri, Khan, and Khan (2011) provide insights into the synthesis and structural characterization of related compounds. They synthesized specific propenone compounds and characterized them using various analytical techniques, which could be relevant for understanding the physical and chemical properties of 2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone (Asiri, Khan, & Khan, 2011).
Biodegradation Studies
Research on the biodegradation of phenolic compounds, as investigated by Tomei and Annesini (2008), can provide valuable information on the environmental impact and breakdown of complex organic compounds, including those similar to 2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone (Tomei & Annesini, 2008).
properties
IUPAC Name |
1-(2,4-dimethylphenyl)-3-(3,4-dimethylphenyl)propan-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22O/c1-13-5-9-18(16(4)11-13)19(20)10-8-17-7-6-14(2)15(3)12-17/h5-7,9,11-12H,8,10H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OASWWGYEHVVYAE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)CCC2=CC(=C(C=C2)C)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20644844 |
Source
|
| Record name | 1-(2,4-Dimethylphenyl)-3-(3,4-dimethylphenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20644844 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,4-Dimethylphenyl)-3-(3,4-dimethylphenyl)propan-1-one | |
CAS RN |
898779-35-6 |
Source
|
| Record name | 1-(2,4-Dimethylphenyl)-3-(3,4-dimethylphenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20644844 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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